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Compound of Interest

Compound Name: Antitumor agent-107

Cat. No.: B12384400

Get Quote

This technical guide provides a comprehensive overview of the preliminary data available for a

series of novel antitumor agents. Due to the limited publicly available information for a

compound initially identified as "Antitumor agent-107" (CAS: 2052968-88-2), and to provide a

thorough resource for researchers, this document details the preclinical and clinical findings for

distinct investigational compounds: TR-107, a mitochondrial protease activator, and AUR107, a

subject of an ongoing Phase 1 clinical trial. Limited data on "KIVU-107" and the original

"Antitumor agent-107" are also presented.

TR-107: A Potent Activator of the Mitochondrial
Protease ClpP
TR-107 is a novel small molecule that has demonstrated significant preclinical antitumor activity

by activating the caseinolytic peptidase P (ClpP), a mitochondrial protease. This activation

leads to the unregulated degradation of mitochondrial proteins, disrupting essential metabolic

processes and inducing cancer cell death.

Quantitative Data Summary
The following tables summarize the in vitro potency of TR-107 in various cancer cell lines.
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Table 1: In Vitro Growth Inhibition of Triple-Negative Breast Cancer (TNBC) Cells by TR-107

Cell Line IC50 (nM)

MDA-MB-231
Not explicitly quantified, but potent in the low

nanomolar range.

SUM159
Not explicitly quantified, but potent in the low

nanomolar range.

Data derived from studies showing TR-107's

ClpP-dependent growth inhibition.

Table 2: In Vitro Activity of TR-107 in Colorectal Cancer (CRC) Cells

Cell Line Molecular Subtype Effect

DLD-1 CMS1
Potent inhibition of cell viability

and proliferation.

LS1034 CMS2
Potent inhibition of cell viability

and proliferation.

HT29 CMS3
Potent inhibition of cell viability

and proliferation.

HCT116 CMS4
Potent inhibition of cell viability

and proliferation.

TR-107 demonstrated dose-

and time-dependent inhibition

of CRC cell proliferation at low

nanomolar concentrations.[1]

[2]

Experimental Protocols
Cell Viability and Growth Inhibition Assays: Triple-negative breast cancer (TNBC) cells (MDA-

MB-231, SUM159) and colorectal cancer (CRC) cells (DLD-1, LS1034, HT29, HCT116) were

treated with varying concentrations of TR-107 for 72 hours.[1][2][3] Cell viability was assessed
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using standard methods, such as Hoechst staining, to determine the half-maximal inhibitory

concentration (IC50).

Immunoblotting for Mitochondrial Protein Expression: TNBC and CRC cells were treated with

TR-107 (e.g., 100 nM for TNBC cells, 50 nmol/L for CRC cells) for various time points (e.g., 24

hours). Whole-cell lysates were prepared and subjected to SDS-PAGE and western blotting to

detect the levels of key mitochondrial proteins, including components of the oxidative

phosphorylation (OXPHOS) and tricarboxylic acid (TCA) cycle pathways, as well as ClpX,

mtTFA, and TUFM.

Metabolic Analysis (Seahorse XF Assay): To assess the impact on mitochondrial respiration,

TNBC and CRC cells were treated with TR-107. The oxygen consumption rate (OCR) and

extracellular acidification rate (ECAR) were measured using a Seahorse XF Analyzer. This

assay helps to determine the effects on oxidative phosphorylation and glycolysis.

Multi-omics Analysis: To gain a comprehensive understanding of the cellular response to TR-

107, multi-omics analyses (proteomics, transcriptomics, and metabolomics) were performed on

treated cancer cells. This approach identifies global changes in protein expression, gene

transcription, and metabolite levels, revealing significantly perturbed pathways.

Signaling Pathway and Mechanism of Action
TR-107 acts as a molecular activator of the mitochondrial protease ClpP. In its normal state,

ClpP forms a complex with the ATPase ClpX, which regulates its proteolytic activity. TR-107

binding to ClpP is believed to cause a conformational change that mimics the effect of ClpX

binding, leading to the unregulated degradation of mitochondrial matrix proteins. This process

disrupts mitochondrial homeostasis, leading to metabolic collapse and cell death.
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Caption: Proposed mechanism of action for TR-107.
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AUR107: A Novel Agent in Clinical Development
AUR107 is an orally administered antitumor agent currently under investigation in a Phase 1

clinical trial for the treatment of advanced solid tumors.

Clinical Trial Protocol: SHAKTI-1 (NCT05865002)
The SHAKTI-1 trial is a first-in-human, open-label, dose-escalation, and dose-expansion study

designed to evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics

(PD) of AUR107.

Table 3: Overview of the SHAKTI-1 Phase 1 Trial for AUR107

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description

Official Title

A Phase 1, Open Label, Dose Escalation, Dose

Expansion, Multicenter, First in Human Study

Evaluating the Safety, Pharmacokinetics, and

Pharmacodynamics of Oral AUR107 in Patients

With Relapsed Advanced Malignancies

(SHAKTI-1)

Phase Phase 1

Study Design Open-Label, Dose-Escalation (3+3 Design)

Primary Objectives

To assess the safety and tolerability of

AUR107.To determine the optimal biological

dose of AUR107.

Key Eligibility Criteria

- Age ≥ 18 years.- ECOG Performance Status of

0 or 1.- Histologically confirmed advanced solid

tumors (Stage IV) for which standard curative or

life-prolonging therapies are not available.-

Measurable disease per RECIST v1.1.-

Adequate organ and bone marrow function.

Tumor Types

Non-small cell lung cancer, Gastric cancer,

Urothelial cancer, Kidney cancer, Colon cancer,

and Esophageal cancer.

Treatment Oral administration of AUR107.

Experimental Workflow: SHAKTI-1 Trial Design
The SHAKTI-1 study follows a standard 3+3 dose-escalation design to identify the maximum

tolerated dose and optimal biological dose of AUR107.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Screening

Dose Escalation Phase (3+3 Design)

Primary Endpoint Assessment

Patient Screening
(Inclusion/Exclusion Criteria)

Cohort 1 (Dose Level 1)
n=3 patients

DLT EvaluationSafety & Tolerability Assessment Pharmacokinetic & Pharmacodynamic Analysis

Expand Cohort 1
n=3 more patients

1 DLT

Cohort 2 (Dose Level 2)
n=3 patients

0 DLTs

Determination of Optimal
Biological Dose (OBD)

≥2 DLTs (MTD)

DLT Evaluation

Click to download full resolution via product page

Caption: Workflow of the AUR107 SHAKTI-1 Phase 1 trial.

Other Investigational Agents
KIVU-107
KIVU-107 is a preclinical antibody-drug conjugate (ADC) targeting solid tumors. Limited

information is available in the public domain, with presentations at scientific conferences
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indicating its stage of development.

Antitumor agent-107 (CAS: 2052968-88-2)
This compound is listed in chemical supplier databases with the CAS number 2052968-88-2.

The available data is sparse, with no detailed mechanistic studies or experimental protocols

publicly accessible.

Table 4: Preliminary Data for Antitumor agent-107 (CAS: 2052968-88-2)

Parameter Value

CAS Number 2052968-88-2

Molecular Formula C28H21N3O2

In Vitro Activity

- Leukemia Cell Lines: GI50 = 0.32-1.34 μM-

Other Human Cancer Cell Lines: GI50 = 0.35-

9.43 μM

Signaling Pathway Categorized as "Others"

Target Categorized as "Others"

Disclaimer: This document is intended for a scientific audience and summarizes preliminary

data from publicly available sources. The information presented should not be considered as a

complete or definitive account of the properties or efficacy of these investigational agents.

Further research is required to fully characterize their therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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